N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C22H22N2O5/c1-4-9-24-16-11-15(6-8-17(16)27-12-22(2,3)21(24)26)23-20(25)14-5-7-18-19(10-14)29-13-28-18/h4-8,10-11H,1,9,12-13H2,2-3H3,(H,23,25)
• InChI Key: LDERQDYBYYLGFN-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCO4)N(C1=O)CC=C)C
• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol
• CAS No.: 921521-14-4

Description

The compound is a complex organic molecule that contains several functional groups and structural features. It includes an oxazepine ring, which is a seven-membered ring containing an oxygen and a nitrogen. It also contains a benzo[d][1,3]dioxole moiety, which is a type of aromatic ether.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The oxazepine ring and the benzo[d][1,3]dioxole moiety would contribute to the rigidity of the molecule, potentially affecting its chemical reactivity and interactions with biological targets.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of multiple rings and functional groups could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s designed to be a drug, it might interact with specific proteins or enzymes in the body. Without more information, it’s hard to speculate further.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could involve in vitro and in vivo testing if the compound is intended to be used as a drug.